N,N-dimethyl-N'-(2,3-dihydrobenzofuran-2-ylmethyl)-1,3-propanediamine

• Molecular Formula: C14H22N2O
• Molecular Weight: 234.34 g/mol
• IUPAC Name: N-(2,3-dihydro-1-benzofuran-2-ylmethyl)-N',N'-dimethylpropane-1,3-diamine
• InChI: InChI=1S/C14H22N2O/c1-16(2)9-5-8-15-11-13-10-12-6-3-4-7-14(12)17-13/h3-4,6-7,13,15H,5,8-11H2,1-2H3
• InChI Key: IMDADPYPGAKHQM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNCC1CC2=CC=CC=C2O1

Description

N,N-dimethyl-N'-(2,3-dihydrobenzofuran-2-ylmethyl)-1,3-propanediamine is a useful research compound. Its molecular formula is C14H22N2O and its molecular weight is 234.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The starting diamine of formula II can be prepared according to known processes; for example starting from 2-allylphenol, which is then converted to 2,3-dihydrobenzofuran-2-yl-methanol by the action of a peracid and subsequently to the tosylate by the action of para-toluene-sulphonyl chloride, the said tosylate then being reacted with 3-(dimethylamino)-propylamine to give N,N-dimethyl-N'-(2,3-dihydro-benzofuran-2-ylmethyl)-1,3-propanediamine.

Synthesis routes and methods II

Procedure details

Finally, 23.5 g (0.075 mol) of the above tosylate and 38.6 g (0.378 mol) of 3-(dimethylamino)propylamine were suspended in 150 ml of butanol, and the mixture was brought to reflux until the tosylate had disappeared.